Cas no 39718-97-3 (Methyl 2-(4-aminophenyl)propanoate)

• Product Name: Methyl 2-(4-aminophenyl)propanoate
• CAS No: 39718-97-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD07787436
• CID: 315943
• PubChem ID: 3016109
• Update Time: 2025-04-19

Methyl 2-(4-aminophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-aminophenyl)propanoate
• Benzeneacetic acid,4-amino-a-methyl-, methyl ester
• Methyl 2-(4-aminophenyl)propionate
• SCHEMBL2170893
• Methyl 2-(p-aminophenyl)propionate
• AS-10215
• MFCD07787436
• methyl 2-(4-aminophenyl)propionate
• AKOS022173411
• NS00057722
• methyl2-(4-aminophenyl)propanoate
• methyl 4-aminophenylpropionate
• DTXSID60960318
• 4W53PAY9CQ
• EINECS 254-605-1
• Methyl 4-amino-alpha-methylbenzeneacetate
• JSQLPIGKVBUMBF-UHFFFAOYSA-N
• 39718-97-3
• 2-(4-amino-phenyl)-propionic acid methyl ester
• 2-(4-aminophenyl)-propionic acid methyl ester
• Benzeneacetic acid, 4-amino-alpha-methyl-, methyl ester
• EN300-253652
• CS-0091628
• DB-297797

• MDL： MFCD07787436
• Inchi： 1S/C10H13NO2/c1-7(10(12)13-2)8-3-5-9(11)6-4-8/h3-7H,11H2,1-2H3
• InChI Key： JSQLPIGKVBUMBF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 179.09469
• Monoisotopic Mass: 179.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.107
• Boiling Point: 287.7°Cat760mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.544
• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines